Cas no 1507235-96-2 (4-(2-methylfuran-3-yl)piperidine)

• Product Name: 4-(2-methylfuran-3-yl)piperidine
• CAS No: 1507235-96-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5989805
• PubChem ID: 82596846
• Update Time: 2025-06-12

4-(2-methylfuran-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylfuran-3-yl)piperidine
• EN300-1771762
• 1507235-96-2

• Inchi： 1S/C10H15NO/c1-8-10(4-7-12-8)9-2-5-11-6-3-9/h4,7,9,11H,2-3,5-6H2,1H3
• InChI Key： GKEZLFWGTWRBRC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1CCNCC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(2-methylfuran-3-yl)piperidine

Comprehensive Overview of 4-(2-methylfuran-3-yl)piperidine (CAS No. 1507235-96-2): Properties, Applications, and Research Insights

4-(2-methylfuran-3-yl)piperidine (CAS No. 1507235-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, incorporating a 2-methylfuran moiety, exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₁₀H₁₅NO, and distinct heterocyclic architecture contribute to its potential applications in modulating biological targets.

The growing interest in furan-containing compounds and piperidine derivatives stems from their prevalence in bioactive molecules. Researchers frequently search for "synthesis of 4-(2-methylfuran-3-yl)piperidine" or "CAS 1507235-96-2 applications," reflecting demand for practical synthetic routes and functional insights. Recent studies highlight its role in developing central nervous system (CNS) agents, where the piperidine scaffold enhances blood-brain barrier permeability, while the methylfuran group influences receptor binding affinity.

From a synthetic chemistry perspective, 1507235-96-2 is often prepared via palladium-catalyzed cross-coupling or reductive amination strategies. Innovations in "green chemistry approaches for heterocycles" have spurred optimization of its production, minimizing heavy metal catalysts. Analytical characterization typically involves NMR spectroscopy (notably ¹H and ¹³C) and high-resolution mass spectrometry, with purity assessments via HPLC—key terms frequently queried by quality control specialists.

The compound's stability under physiological conditions makes it attractive for "prodrug design" discussions. Its logP value (predicted ~2.1) suggests moderate lipophilicity, balancing solubility and membrane penetration—a hot topic in "ADME optimization" forums. Computational studies modeling its molecular interactions with proteins like GPCRs or ion channels often cite this structure as a case study.

Emerging applications in "catalysis" leverage the electron-rich furan ring as a ligand precursor. Materials scientists exploring "bio-based polymers" investigate its incorporation into sustainable monomers, aligning with trends in "circular chemistry." Patent analyses reveal incremental innovation around 1507235-96-2 derivatives, particularly in neurodegenerative disease research and pain management therapeutics.

Safety evaluations indicate standard handling protocols for laboratory-scale use, with SDS data emphasizing proper ventilation and PPE requirements—topics rigorously searched by industrial chemists. Environmental fate studies show moderate biodegradability, prompting ongoing research into "benign by design" modifications of the core structure.

The commercial availability of 4-(2-methylfuran-3-yl)piperidine through specialty chemical suppliers has expanded in response to pharmaceutical outsourcing trends. Procurement-related searches for "bulk CAS 1507235-96-2 suppliers" or "custom synthesis services" reflect industry needs. Analytical method development for this compound frequently addresses "chiral separation techniques" when enantiopure forms are required.

In academic settings, the compound serves as a teaching tool for advanced organic nomenclature and retrosynthetic analysis exercises. Its structural complexity bridges introductory heterocyclic chemistry and advanced medicinal chemistry principles, making it relevant to "chemistry education" discussions. Recent conference presentations have highlighted novel microwave-assisted synthesis routes to improve yield and sustainability.

Future directions may explore its metal-organic framework (MOF) applications or photophysical properties for sensor development. The intersection of computational prediction and experimental validation for this scaffold remains an active area, particularly in "AI-assisted drug discovery" contexts. As regulatory landscapes evolve, documentation of quality control protocols for 1507235-96-2 will grow in importance for compliance-driven industries.